Cas no 948293-53-6 (8-chloro-2,6-dimethyl-quinolin-4-amine)

• Product Name: 8-chloro-2,6-dimethyl-quinolin-4-amine
• CAS No: 948293-53-6
• MF: C₁₁H₁₁ClN₂
• MW: 206.671441316605
• CID: 874414
• PubChem ID: 17039872
• Update Time: 2025-04-19

8-chloro-2,6-dimethyl-quinolin-4-amine Chemical and Physical Properties

Names and Identifiers

• 8-chloro-2,6-dimethyl-quinolin-4-amine
• 4-Amino-8-chloro-2,6-dimethylquinoline
• 8-chloro-2,6-dimethylquinolin-4-amine
• DTXSID70589054
• AKOS011484931
• 948293-53-6
• SCHEMBL440270
• FT-0736582
• MFCD09787724
• AB52084

• Inchi： 1S/C11H11ClN2/c1-6-3-8-10(13)5-7(2)14-11(8)9(12)4-6/h3-5H,1-2H3,(H2,13,14)
• InChI Key： AYANOFUQUNPWCS-UHFFFAOYSA-N
• SMILES： ClC1=CC(C)=CC2=C(C=C(C)N=C21)N

Computed Properties

• Exact Mass: 206.06100
• Monoisotopic Mass: 206.0610761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• PSA: 38.91000
• LogP: 3.66840